N-(2-methoxy-5-{[(2-methylphenoxy)acetyl]amino}phenyl)-2-furamide
Overview
Description
N-(2-methoxy-5-{[(2-methylphenoxy)acetyl]amino}phenyl)-2-furamide, also known as MFN or MAFP, is a synthetic compound that has been widely used in scientific research. It belongs to the class of fatty acid amide hydrolase (FAAH) inhibitors and has been shown to have potential therapeutic applications in various diseases such as pain, inflammation, and anxiety.
Mechanism of Action
N-(2-methoxy-5-{[(2-methylphenoxy)acetyl]amino}phenyl)-2-furamide works by inhibiting the enzyme FAAH, which is responsible for breaking down endocannabinoids. By inhibiting FAAH, this compound increases the levels of endocannabinoids, which in turn leads to the analgesic and anti-inflammatory effects of the compound. This compound also has anxiolytic effects, which are thought to be mediated by the increased levels of endocannabinoids.
Biochemical and Physiological Effects
This compound has been shown to have several biochemical and physiological effects. It increases the levels of endocannabinoids, which have pain-relieving and anti-inflammatory effects. This compound also has anxiolytic effects, which are thought to be mediated by the increased levels of endocannabinoids. This compound has been shown to have a good safety profile and does not produce any significant side effects.
Advantages and Limitations for Lab Experiments
One of the advantages of using N-(2-methoxy-5-{[(2-methylphenoxy)acetyl]amino}phenyl)-2-furamide in lab experiments is its specificity for FAAH inhibition. This allows researchers to study the effects of endocannabinoids in a more controlled manner. Another advantage is the good safety profile of this compound, which allows for higher doses to be used in experiments. One limitation of using this compound is its relatively low potency compared to other FAAH inhibitors. This may require higher doses of this compound to be used in experiments, which can be costly.
Future Directions
There are several future directions for research on N-(2-methoxy-5-{[(2-methylphenoxy)acetyl]amino}phenyl)-2-furamide. One area of interest is the potential therapeutic applications of this compound in pain, inflammation, and anxiety. Further studies are needed to determine the optimal dose and duration of treatment for these conditions. Another area of interest is the development of more potent FAAH inhibitors that can be used in lower doses. This would reduce the cost of experiments and potentially improve the efficacy of the compound. Finally, more research is needed to understand the long-term effects of this compound on the endocannabinoid system and other physiological processes.
Scientific Research Applications
N-(2-methoxy-5-{[(2-methylphenoxy)acetyl]amino}phenyl)-2-furamide has been extensively studied for its potential therapeutic applications. It has been shown to have analgesic and anti-inflammatory effects in animal models of pain and inflammation. It has also been investigated for its anxiolytic properties in animal models of anxiety. This compound has been shown to increase the levels of endocannabinoids, which are natural compounds that have pain-relieving and anti-inflammatory effects.
Properties
IUPAC Name |
N-[2-methoxy-5-[[2-(2-methylphenoxy)acetyl]amino]phenyl]furan-2-carboxamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H20N2O5/c1-14-6-3-4-7-17(14)28-13-20(24)22-15-9-10-18(26-2)16(12-15)23-21(25)19-8-5-11-27-19/h3-12H,13H2,1-2H3,(H,22,24)(H,23,25) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PAGDYQWMWSWFTA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1OCC(=O)NC2=CC(=C(C=C2)OC)NC(=O)C3=CC=CO3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H20N2O5 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
380.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.